5-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-3-amine

• IUPAC Name: 5-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-3-amine
• InChI: InChI=1S/C9H6F3N3O/c10-9(11,12)6-3-1-5(2-4-6)7-14-8(13)15-16-7/h1-4H,(H2,13,15)
• InChI Key: KWNPWZFHKFEIOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=NO2)N)C(F)(F)F
• Molecular Formula: C9H6F3N3O
• Molecular Weight: 229.16 g/mol

Description

Trifluoromethylphenyl compounds are a class of organic compounds that contain a benzene ring substituted with a trifluoromethyl group. They are used in various fields, including pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of similar compounds, such as 5-aryl-N-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazol-2-amines, has been reported. The synthesis typically involves the reaction of appropriate precursors under suitable conditions.

Molecular Structure Analysis

While specific structural data for “5-[4-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-3-amine” is not available, similar compounds often have a planar structure due to the conjugation of the aromatic ring and the oxadiazole ring.

Chemical Reactions Analysis

The chemical reactions of trifluoromethylphenyl compounds can be quite diverse, depending on the specific compound and conditions. For instance, they can undergo various transformations, including oxidation, reduction, and substitution reactions.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The incorporation of fluorine atoms into organic molecules has revolutionized drug discovery. . The TFM group, being a fluorine-containing pharmacophore, has been explored for its potential therapeutic applications. Researchers have synthesized and studied TFM-incorporated drug molecules, investigating their efficacy against various diseases and disorders. These studies provide valuable insights for drug development.

Antioxidant Activity

The compound’s antioxidant activity is noteworthy. . Antioxidants play a crucial role in protecting cells from oxidative stress and preventing various health conditions.

Catalysis and Synthetic Chemistry

Fluorinated compounds often serve as catalysts in chemical reactions. Researchers have investigated TFM-containing molecules for their catalytic activity, aiming to enhance reaction efficiency and selectivity.

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their specific structure and the biological system in which they are acting. Some trifluoromethylphenyl compounds have shown significant anticancer and antioxidant activities.

Safety and Hazards

The safety and hazards associated with these compounds can vary widely. Some trifluoromethylphenyl compounds can be hazardous and may cause skin and eye irritation, and respiratory discomfort.

Future Directions

The future research directions in this field could involve the synthesis of new trifluoromethylphenyl compounds with improved properties, the development of more efficient synthetic methods, and the exploration of new applications in pharmaceuticals and agrochemicals.